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Compound of Interest

Compound Name: Aluminum chloride hexahydrate

Cat. No.: B213189 Get Quote

An In-depth Technical Guide to Safety Precautions for Handling Aluminum Chloride
Hexahydrate in the Lab

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols for handling aluminum chloride
hexahydrate in a laboratory setting. Adherence to these guidelines is crucial to mitigate risks

and ensure a safe working environment.

Hazard Identification and Classification
Aluminum chloride hexahydrate is a corrosive substance that can cause significant harm

upon contact.[1][2] It is classified as causing skin irritation and serious eye damage.[2][3]

Inhalation of dust may lead to respiratory tract irritation.[3][4]

Health Hazards:

Skin Contact: Causes skin irritation and in some cases, severe burns.[1][2][3][5]

Eye Contact: Causes serious eye irritation and potential burns.[1][3]

Inhalation: May cause irritation to the respiratory tract and mucous membranes.[3][4]

Ingestion: May cause severe irritation of the gastrointestinal tract, including nausea,

vomiting, and abdominal spasms.[3]
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Exposure Limits and Toxicology Data
Exposure to aluminum chloride hexahydrate should be kept below established occupational

exposure limits. The primary route of exposure in a laboratory setting is through inhalation of

dust and accidental skin or eye contact.

Parameter Value Species Reference

ACGIH TLV-TWA
2 mg/m³ (as Al,

soluble salts)
N/A [1]

Oral LD50 3311 mg/kg Rat [3][5]

Oral LD50 1990 mg/kg Mouse [3][6]

Dermal LD50 >2000 mg/kg Rabbit [5]

Engineering Controls
Proper engineering controls are the first line of defense in minimizing exposure to hazardous

chemicals.

Ventilation: Always handle aluminum chloride hexahydrate in a well-ventilated area.[1][7]

Use of a chemical fume hood is recommended to keep airborne concentrations low.[1][6]

Emergency Equipment: Facilities must be equipped with an eyewash station and a safety

shower in the immediate work area.[1]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling aluminum chloride hexahydrate.

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect

against splashes.[3][8]

Skin Protection:

Gloves: Wear chemical-resistant gloves, such as nitrile rubber.[3][5] Always inspect gloves

before use and dispose of them properly after handling the chemical.[9]
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Protective Clothing: A lab coat or chemical-resistant apron should be worn.[3][6] For larger

quantities, chemical-resistant coveralls may be necessary.

Respiratory Protection: If dust is generated and ventilation is inadequate, a NIOSH-approved

respirator for particulates should be used.[10]

Handling and Storage Procedures
Proper handling and storage are critical to prevent accidents and maintain the chemical's

stability.

Handling:

Avoid contact with skin, eyes, and clothing.[3][7]

Do not breathe in dust.[7][10] Minimize dust generation during handling.[1]

Wash hands thoroughly after handling the substance.[1][7]

Do not eat, drink, or smoke in the laboratory.[7]

Storage:

Keep the container tightly closed in a cool, dry, and well-ventilated area.[1][10]

The substance is deliquescent, meaning it readily absorbs moisture from the air; therefore,

protection from moisture is crucial.[4]

Store away from incompatible materials such as strong bases, oxidizing agents, and water.

[1][10] A violent reaction can occur with water.[1]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is necessary.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
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Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical aid.[1]

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. Seek medical attention.[1]

Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk

or water. Get medical aid immediately.[1]

Spill Response:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Sweep up the spilled solid, avoiding dust generation, and place it into a suitable, labeled

container for disposal.[1][3]

Ventilate the area and wash the spill site after the material has been collected.[4]

Experimental Protocols Workflow
The following diagram illustrates a standard workflow for safely handling aluminum chloride
hexahydrate in a laboratory experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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